Cas no 2248395-79-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethynylpyridine-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethynylpyridine-2-carboxylate
• CAS No: 2248395-79-9
• MF: C₁₆H₈N₂O₄
• MW: 292.245723724365
• CID: 6308349
• PubChem ID: 165725506
• Update Time: 2025-06-25

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethynylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6514245
• 2248395-79-9
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethynylpyridine-2-carboxylate

• Inchi： 1S/C16H8N2O4/c1-2-10-7-8-13(17-9-10)16(21)22-18-14(19)11-5-3-4-6-12(11)15(18)20/h1,3-9H
• InChI Key： TTWPMGKEYSOETN-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C#C)=CN=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 292.04840674g/mol
• Monoisotopic Mass: 292.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethynylpyridine-2-carboxylate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 5-Ethynylpyridine-2-carboxylate (CAS No. 2248395-79-9)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethynylpyridine-2-carboxylate (CAS No. 2248395-79-9) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of isoindole derivatives, which have garnered considerable attention due to their unique structural features and versatile functional groups. The isoindole moiety, characterized by a bicyclic structure with two oxygen atoms in the dioxo positions, contributes to the compound's stability and reactivity. The presence of the ethynylpyridine group further enhances its electronic properties, making it a promising candidate for applications in drug discovery, materials science, and advanced chemical synthesis.

Recent studies have highlighted the importance of isoindole derivatives in medicinal chemistry. The 1,3-dioxo structure has been shown to exhibit significant bioactivity, particularly in targeting specific enzymes and receptors. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that isoindole-based compounds can act as potent inhibitors of kinase enzymes, which are critical in various disease pathways such as cancer and inflammation. The 5-ethynylpyridine group within this compound adds an alkyne functionality, which is known for its ability to participate in click chemistry reactions. This feature not only facilitates the synthesis of complex molecules but also enhances the compound's potential for bioconjugation and drug delivery systems.

In addition to its medicinal applications, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethynylpyridine-2-carboxylate has shown promise in materials science. The carboxylate group at the pyridine ring can serve as a coordinating site for metal ions, enabling the formation of coordination polymers and metalloorganic frameworks (MOFs). These materials are highly sought after for their applications in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have underscored the importance of functional groups like carboxylates in achieving high surface area and tunable pore structures.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the isoindole ring through cyclization reactions and the introduction of the ethynylpyridine group via coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards for both academic and industrial applications.

Looking ahead, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yli compounds are expected to play a pivotal role in advancing next-generation therapies and materials. Their unique combination of structural features and functional groups positions them as valuable tools for addressing some of the most pressing challenges in modern science.